Cas no 1203685-19-1 (4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline)

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline is a fluorinated tetrahydroisoquinoline derivative with a rigid bicyclic structure. The presence of a trifluoromethyl group at the 8-position enhances its electron-withdrawing properties, making it valuable in medicinal chemistry and agrochemical applications. The 4,4-dimethyl substitution contributes to steric hindrance, potentially improving metabolic stability and selectivity in biological systems. This compound serves as a versatile intermediate for synthesizing pharmacologically active molecules, particularly in the development of CNS-targeting agents or enzyme inhibitors. Its unique structural features, including the trifluoromethyl group, offer opportunities for modulating lipophilicity and binding affinity in drug design. The compound is typically handled under inert conditions due to its sensitivity.

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline structure

1203685-19-1 structure

Product Name:4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline

CAS No:1203685-19-1

MF:C₁₂H₁₄F₃N

MW:229.241473674774

CID:1033868

PubChem ID:71303221

Update Time:2025-06-09

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline
- 4,4-dimethyl-8-(trifluoromethyl)-2,3-dihydro-1H-isoquinoline
- J-514019
- 1203685-19-1
- DB-305219
- DTXSID00744851
- Inchi： 1S/C12H14F3N/c1-11(2)7-16-6-8-9(11)4-3-5-10(8)12(13,14)15/h3-5,16H,6-7H2,1-2H3
- InChI Key： ADVQKHHDRNBNEM-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC2=C1CNCC2(C)C)(F)F

Computed Properties

Exact Mass: 229.10783394g/mol
Monoisotopic Mass: 229.10783394g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 260
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 12Å²

4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189006895-1g	4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	1203685-19-1	95%	1g	$665.68	2023-09-04
Chemenu	CM145466-1g	4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	1203685-19-1	95%	1g	$729	2021-08-05
Chemenu	CM145466-1g	4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	1203685-19-1	95%	1g	$***	2023-04-03
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1760273-1g	4,4-Dimethyl-8-(trifluoromethyl)-1,2,3,4-tetrahydroisoquinoline	1203685-19-1	98%	1g	￥6154.00	2024-08-09